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Compound of Interest

Compound Name: PX-866-17OH

Cat. No.: B593762 Get Quote

Essential Safety and Handling Guide for PX-866-
17OH
For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial, immediate safety and logistical information for the handling and

disposal of PX-866-17OH, a potent phosphoinositide 3-kinase (PI3K) inhibitor. Adherence to

these procedures is essential to ensure personal safety and maintain a secure laboratory

environment.

Hazard Identification and Classification
PX-866-17OH is a potent compound requiring careful handling. Based on data for the related

compound PX-866 and general knowledge of PI3K inhibitors, it should be handled as a

hazardous substance.[1][2] The following hazards are anticipated:

Acute Toxicity: Harmful if swallowed, in contact with skin, or if inhaled.[1]

Skin and Eye Irritation: Causes skin irritation and serious eye irritation.[1]

Sensitization: May cause an allergic skin reaction.[1]

Long-Term Health Effects: Suspected of causing genetic defects, damaging fertility or the

unborn child.[1]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b593762?utm_src=pdf-interest
https://www.benchchem.com/product/b593762?utm_src=pdf-body
https://www.benchchem.com/product/b593762?utm_src=pdf-body
https://store.apolloscientific.co.uk/storage/msds/BIP1009_msds.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC9968701/
https://store.apolloscientific.co.uk/storage/msds/BIP1009_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIP1009_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIP1009_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/BIP1009_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b593762?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Environmental Hazards: Harmful to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
A comprehensive approach to PPE is mandatory to minimize exposure risk. The following table

summarizes the required PPE for handling PX-866-17OH.
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PPE Category Item Specifications and Use

Hand Protection Chemical-resistant gloves

Nitrile or latex gloves are

recommended. Double-gloving

is advised, especially for

chemotherapy-grade gloves.

Inspect gloves for tears or

punctures before and during

use. Change gloves

immediately if contaminated.[3]

Eye Protection Safety glasses or goggles
Must include side shields to

protect against splashes.

Body Protection Laboratory coat or gown

A disposable, impermeable

gown is preferred. If a reusable

lab coat is used, it must be

professionally laundered and

not taken home.[4]

Respiratory Protection Respirator

An N95 respirator or higher

should be used when handling

the powdered form of the

compound, especially when

there is a risk of aerosolization.

All respiratory protection must

be used in accordance with a

comprehensive respiratory

protection program.

Face Protection Face shield

Should be worn in conjunction

with safety glasses or goggles,

particularly when there is a

significant risk of splashes or

sprays.

Operational Plan for Safe Handling
A systematic approach to handling PX-866-17OH is critical to minimize exposure.
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Engineering Controls:

Fume Hood: All work involving weighing, dissolving, and handling of powdered PX-866-
17OH must be conducted in a certified chemical fume hood or a biological safety cabinet to

prevent inhalation of dust and aerosols.[3]

Procedural Steps:

Preparation: Before handling, ensure all necessary PPE is correctly donned. Work on a

disposable absorbent bench protector to contain any potential spills.

Weighing: Use a dedicated and calibrated scale within the fume hood.

Dissolving: When dissolving the compound, add the solvent slowly to the powder to avoid

splashing. If sonication is required to aid dissolution, ensure the vial is securely capped.

Handling Solutions: When working with solutions, be mindful of potential splashes and work

within the fume hood.

Post-Handling: After handling, wipe down the work area with an appropriate deactivating

solution (if available and validated) or a cleaning agent. Dispose of all contaminated

disposable materials as hazardous waste.

Hygiene: Wash hands and face thoroughly after working with the substance.[5] Do not eat,

drink, or smoke in the laboratory.[1]

Disposal Plan
All waste materials contaminated with PX-866-17OH must be treated as hazardous waste.

Solid Waste: Contaminated PPE (gloves, gowns, etc.), absorbent pads, and empty vials

should be collected in a designated, labeled hazardous waste container.

Liquid Waste: Unused solutions containing PX-866-17OH should be collected in a sealed,

labeled hazardous waste container. Do not dispose of down the drain.

Spill Cleanup: In case of a spill, absorb the material with an inert absorbent, collect it in a

sealed container, and dispose of it as hazardous waste.[1]
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Experimental Workflow for Safe Handling
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Caption: Workflow for the safe handling of PX-866-17OH.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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